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For Researchers, Scientists, and Drug Development
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Introduction

KT185 is a potent and selective inhibitor of α/β-hydrolase domain-containing protein 6

(ABHD6). ABHD6 is a serine hydrolase that plays a crucial role in the endocannabinoid system

by degrading the endocannabinoid 2-arachidonoylglycerol (2-AG)[1][2][3][4][5]. Inhibition of

ABHD6 by KT185 leads to an increase in 2-AG levels, which in turn modulates the activity of

cannabinoid receptors CB1 and CB2[1][5]. This makes KT185 a valuable tool for studying the

endocannabinoid system and its role in various physiological and pathological processes.

These application notes provide detailed protocols for the preparation of KT185 stock solutions

for use in a variety of in vitro and in vivo assays.

Data Presentation

The following table summarizes the key quantitative data for KT185.
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Property Value Reference(s)

Chemical Name

[4'-[1-[(2-phenyl-1-

piperidinyl)carbonyl]-1H-1,2,3-

triazol-4-yl][1,1'-biphenyl]-3-

yl]-1-piperidinyl-methanone

[2]

CAS Number 1472640-86-0 [1][2][3]

Molecular Formula C₃₂H₃₃N₅O₂ [2][3]

Molecular Weight 519.64 g/mol [2][3]

Physical Appearance
White to beige crystalline solid

or powder
[3]

Purity ≥98% (HPLC) [2][3]

Solubility in DMSO ≥20 mg/mL (≥38.49 mM) [3]

Solubility in DMF 30 mg/mL (57.73 mM) [2]

Solubility in Ethanol 30 mg/mL (57.73 mM) [2]

IC₅₀ for ABHD6 0.21 nM in Neuro2A cells [1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM KT185 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of KT185 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro assays.

Materials:

KT185 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the vial of KT185 powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weigh KT185: Carefully weigh out the desired amount of KT185 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.196

mg of KT185 (Molecular Weight = 519.64 g/mol ). Calculation: (10 mmol/L) * (1 L / 1000 mL)

* (519.64 g/mol ) * (1000 mg/g) = 5.196 mg/mL

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the KT185
powder. For a 10 mM solution, if you weighed 5.196 mg, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until

the powder is completely dissolved. A clear solution should be obtained. If necessary, gentle

warming in a 37°C water bath for a few minutes can aid dissolution.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months)[1].

Protocol 2: Preparation of Working Solutions for
Cell-Based Assays
This protocol describes the dilution of the 10 mM KT185 DMSO stock solution to final working

concentrations for use in cell culture experiments.

Materials:
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10 mM KT185 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes and pipettes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM KT185 stock solution at room

temperature.

Prepare Intermediate Dilutions (Optional but Recommended): To ensure accurate final

concentrations and minimize DMSO concentration in the final culture, it is recommended to

prepare intermediate dilutions of the stock solution in cell culture medium or a suitable buffer

(e.g., PBS).

Prepare Final Working Solution: Add the required volume of the 10 mM stock solution or an

intermediate dilution to the final volume of cell culture medium to achieve the desired

working concentration. For example, to prepare 1 mL of a 10 µM working solution, add 1 µL

of the 10 mM stock solution to 999 µL of cell culture medium.

Mix Thoroughly: Gently mix the working solution by pipetting or inverting the tube.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the KT185-treated samples.

Apply to Cells: Add the prepared working solutions to your cell cultures as per your

experimental design.

Mandatory Visualization

Preparation of KT185 Stock Solution Preparation of Working Solution for Assays

Start: Obtain KT185 Powder Weigh KT185 Powder Dissolve in DMSO Vortex to Dissolve Aliquot Stock Solution Store at -20°C or -80°C 10 mM Stock Solution Ready Thaw Stock SolutionUse in Assay Dilute in Culture Medium Mix Thoroughly Apply to Assay Experiment in Progress
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Click to download full resolution via product page

Caption: Experimental workflow for preparing KT185 stock and working solutions.
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Caption: KT185 inhibits ABHD6, increasing 2-AG levels and cannabinoid receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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